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For Researchers, Scientists, and Drug Development Professionals
Introduction

4-Heptylaniline is a substituted aniline compound with potential applications in proteomics
research and as an organic intermediate in chemical synthesis.[1][2] This technical guide
provides a comprehensive overview of its core physical and chemical properties, compiled from
various sources to support research and development activities. The information is presented
in a structured format for ease of reference and comparison.

Physicochemical Properties

The fundamental physical and chemical characteristics of 4-Heptylaniline are summarized
below. These properties are crucial for understanding its behavior in various experimental and
industrial settings.

Table 1: General and Physical Properties of 4-Heptylaniline
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Property Value Source(s)
CAS Number 37529-27-4 [11[3][4][5]16]
Molecular Formula Ci3H21N [11[3][4]1[5]16]
Molecular Weight 191.31 g/mol [11[7]
Appearance Colorl.ess' to Yellow to Orange 31E]

clear liquid
Density 0.91 g/mLat 25 °C [2][131[6][9]
0.923 g/cm3 (5]
Boiling Point 159 °C at 18 mmHg [21[3]1[61[9]

282.9 °C at 760 mmHg

[5]

286 °C [8]

Melting Point 75-76 °C [3]
Refractive Index n20/D 1.52 [2][3]1[6][9]
1.522 [5]

Flash Point >230 °F (>110 °C) [3][6]
128.9 °C [5]

113 °C (closed cup)

[9]

Vapor Pressure

0.00327 mmHg at 25°C

[3](5]

Table 2: Chemical Identifiers of 4-Heptylaniline
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Identifier Value Source(s)

IUPAC Name 4-heptylaniline 41071
-Heptylaniline, 4-n-

Synonyms g [51[6]

Heptylaniline

INChl=1S/C13H21N/c1-2-3-4-
InChl 5-6-7-12-8-10-13(14)11-9- [5]171[]
12/h8-11H,2-7,14H2,1H3

BNEWZYZRLNNWNR-
InChiKey [41[71[°]
UHFFFAOYSA-N

SMILES CCCCCCCC1=CC=C(N)C=C1  [4][9]

Experimental Protocols

Detailed experimental protocols for the determination of the above physical properties are not
readily available in the public domain. However, standardized methods such as those
established by the OECD (Organisation for Economic Co-operation and Development) or
ASTM (American Society for Testing and Materials) are typically employed for such
characterizations. For instance, boiling point is determined by methods like OECD Test
Guideline 103, and density is measured using OECD Test Guideline 109.

While a specific synthesis protocol for 4-Heptylaniline is not detailed in the provided search
results, it is noted that it can be prepared from p-nitrophenol or p-nitroiodobenzene.[2] A
general approach to synthesizing similar N-alkylanilines involves the reductive amination of a
ketone with aniline.

Spectral Data

Spectroscopic data is essential for the structural elucidation and purity assessment of chemical
compounds.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 13C NMR data are
available for 4-Heptylaniline and its analogs.[10][11][12] This data provides detailed
information about the carbon-hydrogen framework of the molecule.
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« Infrared (IR) Spectroscopy: IR spectra, including FTIR and ATR-IR, have been recorded for
4-Heptylaniline.[7] These spectra are useful for identifying the functional groups present in
the molecule, such as the N-H and C-N bonds of the aniline moiety.

Safety and Handling

4-Heptylaniline is classified as an irritant.[5] It is reported to cause skin and serious eye
irritation, and may cause respiratory irritation.[7][8][9]

Table 3: GHS Hazard and Precautionary Statements for 4-Heptylaniline
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Category

Code

Statement

Source(s)

Hazard Statements

H315

Causes skin irritation.

[7181°]

Causes serious eye

H319 o (71181191
irritation.
May cause respirato
H335 o Y ey
irritation.
] Avoid breathing
Precautionary )
P261 dust/fume/gas/mistiva  [7][9]
Statements
pours/spray.
Wash skin thoroughly
P264 ] [7118]
after handling.
Wear protective
P280 gloves/ eye protection/  [7][8]
face protection.
IF ON SKIN: Wash
P302 + P352 [71[8][13]

with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[719]

It is recommended to handle 4-Heptylaniline in a well-ventilated area, using appropriate

personal protective equipment (PPE), including gloves and eye protection.[9][14] It should be

stored in a cool, dark place, and under an inert atmosphere as it may be air sensitive.[8]

Logical Workflow for Chemical Characterization

The following diagram illustrates a general workflow for the physical and chemical

characterization of a compound like 4-Heptylaniline.

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.tcichemicals.com/OP/en/p/H0588
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305073
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.tcichemicals.com/OP/en/p/H0588
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305073
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305073
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305073
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.tcichemicals.com/OP/en/p/H0588
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.tcichemicals.com/OP/en/p/H0588
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.tcichemicals.com/OP/en/p/H0588
https://www.tcichemicals.com/BE/en/p/H0588
https://pubchem.ncbi.nlm.nih.gov/compound/4-Heptylaniline
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305073
https://www.benchchem.com/product/b1295431/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-heptylaniline-physical-and-chemical-properties
https://www.sigmaaldrich.com/TW/zh/product/aldrich/305073
https://www.fishersci.com/store/msds?partNumber=AAA1792214&productDescription=1-HEPTYLAMINE+98%2B%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/H0588
https://www.benchchem.com/product/b1295431/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-heptylaniline-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification

Chemical Synthesis

4 Purification (e.g., Distilation, Chromatography)

i ‘and Reporting

tructural ElucidatiV / Physicochemidal PropeR)\De(erminaliu Purity Assessment
Y
NMR Spectroscopy (:H, C) | Mass Spectrometry IR Spectroscopy Boiling Point | Melting Point | Density Solubility Gas Chromatography (GC) High-Performance Liquid Chromatography (HPLC)

E——

Data Interpretation and Analysis

Technical Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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